Ethyl 4-amino-2-fluoro-5-nitrobenzoate
Cat. No. B8456460
M. Wt: 228.18 g/mol
InChI Key: RISADYSLEFVKMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916599B2
Procedure details
Prepared analogously to example 156b from 2,4-difluoro-5-nitrobenzoic acid-ethyl ester and conc. ammonia (aq) in THF.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[C:8](F)=[CH:7][C:6]=1[F:15])[CH3:2].[NH3:17]>C1COCC1>[NH2:17][C:8]1[C:9]([N+:11]([O-:13])=[O:12])=[CH:10][C:5]([C:4]([O:3][CH2:1][CH3:2])=[O:16])=[C:6]([F:15])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(C1=C(C=C(C(=C1)[N+](=O)[O-])F)F)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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NC1=CC(=C(C(=O)OCC)C=C1[N+](=O)[O-])F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
